Cas no 1212350-10-1 (tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate
• CAS No: 1212350-10-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 4563174
• Update Time: 2025-07-22

tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate
• (R)-tert-Butyl 3-ethoxypyrrolidine-1-carboxylate
• ST50827501
• Z8288
• D74023
• tert-butyl (3R)-3-ethoxypyrrolidinecarboxylate

• Inchi： 1S/C11H21NO3/c1-5-14-9-6-7-12(8-9)10(13)15-11(2,3)4/h9H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： SQETXAYIDTYNTR-SECBINFHSA-N
• SMILES： O(CC)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8

Additional information on tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate

Research Brief on tert-Butyl (3R)-3-Ethoxypyrrolidine-1-Carboxylate (CAS: 1212350-10-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate (CAS: 1212350-10-1) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile role as a chiral building block and intermediate in drug synthesis. This research brief synthesizes the latest findings on its synthetic applications, pharmacological relevance, and emerging trends in its utilization.

Recent studies highlight the compound's utility in asymmetric synthesis, particularly in the construction of pyrrolidine-based scaffolds for bioactive molecules. A 2023 Journal of Medicinal Chemistry publication demonstrated its use as a key intermediate in the synthesis of novel PDE4 inhibitors, where the (3R)-configuration conferred enhanced target selectivity. The ethoxy group at the 3-position was found to influence both the compound's reactivity in subsequent transformations and the pharmacokinetic properties of resulting drug candidates.

Advances in synthetic methodologies have expanded access to this chiral pool material. A breakthrough reported in Organic Process Research & Development (2024) detailed a continuous-flow hydrogenation protocol that achieves >99% ee at kilogram scale, addressing previous challenges in stereocontrol during industrial production. This development is particularly relevant given the growing demand for enantiopure intermediates in CNS drug development, where tert-butyl (3R)-3-ethoxypyrrolidine-1-carboxylate serves as a precursor to several investigational neuroactive compounds.

Structural-activity relationship (SAR) studies utilizing this building block have revealed intriguing pharmacological profiles. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives bearing this moiety exhibit improved blood-brain barrier penetration compared to their (3S)-counterparts, making them valuable for neuropharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group was noted for its dual role in facilitating purification while maintaining the compound's stability under diverse reaction conditions.

Emerging applications extend beyond traditional small-molecule drugs. A recent ACS Chemical Biology study (2024) incorporated 1212350-10-1-derived structures into proteolysis-targeting chimeras (PROTACs), where the pyrrolidine core enhanced linker flexibility and degradation efficiency. This highlights the compound's adaptability to cutting-edge therapeutic modalities.

Ongoing research directions include exploring its potential in peptide mimetics and as a scaffold for covalent inhibitor design. The compound's commercial availability from major fine chemical suppliers (purity typically >98%) and well-established characterization data (including comprehensive NMR and HPLC profiles) continue to support its widespread adoption in medicinal chemistry programs.